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Abstract

Desformylflustrabromine Hydrochloride (dFBr HCI) is a synthetic, water-soluble salt of the
naturally occurring indole alkaloid, Desformylflustrabromine.[1] Originally isolated from the
marine bryozoan Flustra foliacea, it has garnered significant interest within the scientific
community for its potent and selective activity as a positive allosteric modulator (PAM) of a432
nicotinic acetylcholine receptors (nAChRs).[2][3] This technical guide provides a
comprehensive overview of the known physicochemical properties of
Desformylflustrabromine Hydrochloride, presents detailed experimental protocols for their
determination, and illustrates its mechanism of action through signaling pathway diagrams.
This document is intended to serve as a valuable resource for researchers and professionals
engaged in the study and development of novel therapeutics targeting the cholinergic system.

Chemical and Physical Properties

Desformylflustrabromine Hydrochloride is a white to off-white solid.[4] The fundamental
physicochemical properties of Desformylflustrabromine Hydrochloride are summarized in
the table below. These properties are crucial for its handling, formulation, and interpretation of
biological activity data.
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Property Value Source
Molecular Weight 357.72 g/mol [21[3114]
Molecular Formula C16H21BrN2z-HCI [2][3]
Appearance White to off-white solid [4]
Purity >98% [2][3]
CAS Number 951322-11-5 [2][4]

Soluble to 100 mM in
Solubility DMSOSoluble to 10 mM in [2][3]

water (with gentle warming)

Store at +4°C, sealed, away
from moisture. For long-term
storage of stock solutions,
Storage [2][4]
-80°C (up to 6 months) or
-20°C (up to 1 month) is

recommended.

Note: While a melting point of 161-163 °C has been reported for the hydrochloride salt of a
related compound, dFBr-B, a specific melting point for Desformylflustrabromine
Hydrochloride has not been explicitly detailed in the reviewed literature.[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Desformylflustrabromine Hydrochloride are not extensively published. However, standard
methodologies for compounds of similar nature, such as tryptamine derivatives and
hydrochloride salts, can be applied.

Solubility Determination

The solubility of Desformylflustrabromine Hydrochloride can be determined using the
equilibrium shake-flask method.

Protocol:
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e Preparation of Saturated Solution: An excess amount of Desformylflustrabromine
Hydrochloride is added to a known volume of the solvent (e.g., DMSO, water) in a sealed
container.

o Equilibration: The container is agitated in a temperature-controlled environment (e.g., 25°C
or 37°C) for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: The suspension is centrifuged or filtered (using a 0.22 pum filter) to
separate the undissolved solid from the saturated solution.

o Quantification: The concentration of Desformylflustrabromine Hydrochloride in the clear
supernatant is determined using a suitable analytical method, such as High-Performance
Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

o Expression of Solubility: The solubility is expressed in terms of molarity (e.g., mM) or mass
concentration (e.g., mg/mL).

Melting Point Determination

The melting point of Desformylflustrabromine Hydrochloride can be determined using the
capillary method with a calibrated melting point apparatus.

Protocol:

o Sample Preparation: A small amount of the dry, powdered Desformylflustrabromine
Hydrochloride is packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting range, followed by a slower heating rate (e.g., 1-2°C per
minute) for a more precise measurement.

o Observation: The temperature at which the substance first begins to melt (onset) and the
temperature at which the last solid particle disappears (clear point) are recorded.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b560259?utm_src=pdf-body
https://www.benchchem.com/product/b560259?utm_src=pdf-body
https://www.benchchem.com/product/b560259?utm_src=pdf-body
https://www.benchchem.com/product/b560259?utm_src=pdf-body
https://www.benchchem.com/product/b560259?utm_src=pdf-body
https://www.benchchem.com/product/b560259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Melting Range: The melting point is reported as a range between the onset and clear point
temperatures.

Mechanism of Action and Signaling Pathways

Desformylflustrabromine Hydrochloride exerts its biological effects primarily through the
positive allosteric modulation of a42 nicotinic acetylcholine receptors. It also exhibits inhibitory
activity at other nAChR subtypes at higher concentrations.

Positive Allosteric Modulation of a432 nAChRs

Desformylflustrabromine Hydrochloride binds to an allosteric site on the a432 nAChR, a
site distinct from the binding site of the endogenous agonist, acetylcholine (ACh). This binding
event does not activate the receptor directly but enhances the receptor's response to ACh. This
potentiation of the ACh-induced ionic current is the primary mechanism of its action.[2][3]
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Caption: Positive allosteric modulation of a432 nAChR by Desformylflustrabromine HCI.

Experimental Workflow for Assessing nAChR
Modulation

The modulatory effects of Desformylflustrabromine Hydrochloride on nAChRs are typically
investigated using two-electrode voltage clamp (TEVC) electrophysiology in Xenopus oocytes
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expressing the receptor subtypes of interest.

Prepare Xenopus Oocytes
Expressing nAChRs

:

Two-Electrode Voltage Clamp Setup

Co-apply ACh and

AT G S () Desformylflustrabromine HCI

Basgline Response Modulated Response

Record lonic Current

Analyze Current Amplitude
and Kinetics

Determine Potentiation
or Inhibition

Click to download full resolution via product page

Caption: Experimental workflow for Two-Electrode Voltage Clamp (TEVC) analysis.

Conclusion

Desformylflustrabromine Hydrochloride is a valuable research tool for investigating the
pharmacology of nicotinic acetylcholine receptors. Its well-defined chemical properties, coupled
with its potent and selective biological activity, make it a compound of significant interest for the
development of novel therapeutics for a range of neurological disorders. This guide provides a
foundational understanding of its physicochemical characteristics and a framework for its
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experimental investigation. Further research is warranted to fully elucidate all of its physical
properties and to explore its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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